Cas no 139969-70-3 (Hydrazinecarboxamide,2-[2-(3,4-difluorophenyl)-1-phenylethylidene]-N-[4-[(trifluoromethyl)sulfonyl]phenyl]-)

• Product name: Hydrazinecarboxamide,2-[2-(3,4-difluorophenyl)-1-phenylethylidene]-N-[4-[(trifluoromethyl)sulfonyl]phenyl]-
• CAS No: 139969-70-3
• MF: C₂₂H₁₆F₅N₃O₃S
• MW: 497.437761306763
• CID: 1291413

Hydrazinecarboxamide,2-[2-(3,4-difluorophenyl)-1-phenylethylidene]-N-[4-[(trifluoromethyl)sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide,2-[2-(3,4-difluorophenyl)-1-phenylethylidene]-N-[4-[(trifluoromethyl)sulfonyl]phenyl]-
• Hydrazinecarboxamide, 2-[2-(3,4-difluorophenyl)-1-phenylethylidene]-N-[4-[(trifluoromethyl)sulfonyl]phenyl]-

• Inchi： 1S/C22H16F5N3O3S/c23-18-11-6-14(12-19(18)24)13-20(15-4-2-1-3-5-15)29-30-21(31)28-16-7-9-17(10-8-16)34(32,33)22(25,26)27/h1-12H,13H2,(H2,28,30,31)
• InChI Key： AJTSKPMEQLFNRA-UHFFFAOYSA-N
• SMILES： N(C(NC1=CC=C(S(C(F)(F)F)(=O)=O)C=C1)=O)N=C(C1=CC=CC=C1)CC1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 497.08338

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• PSA: 87.63
• pka: 10.60±0.46(Predicted)